50-27-1

Estriol

In Stock

• CAS RN:
• 50-27-1

• Formula:
• C18H24O3

• InChI:
• InChI=1S/C18H24O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-17,19-21H,2,4,6-7,9H2,1H3/t13?,14?,15?,16-,17+,18+/m1/s1

• InChIKey:
• PROQIPRRNZUXQM-ZXXIGWHRSA-N

• Estriol is a metabolite of estradiol and a major estrogen produced in the later stages of pregnancy. In a longitudinal study in healthy pregnant women, total plasma estriol levels increased from <10 ng/ml at 8-10 weeks gestation to approximately 150 ng/ml at week 38.1 The majority of the estriol synthesized in the later stages of pregnancy originates from fetal dehydroepiandrosterone sulfate (DHEAS) and serves as a direct marker of fetal adrenal gland activity. Saliva contains primarily unbound and unconjugated estriol and is commonly used for monitoring estriol levels. Plasma levels of estriol in males and non-pregnant females is less than 2 ng/ml.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Estriol is...

2-Amino-4-sulfamoylbutanoic acid

• CAS RN:
• 5450-27-1

• Formula:
• C4H10N2O4S

• InChI:
• InChI=1S/C4H10N2O4S/c5-3(4(7)8)1-2-11(6,9)10/h3H,1-2,5H2,(H,7,8)(H2,6,9,10)

• InChIKey:
• DBJCKYLNABMIDC-UHFFFAOYSA-N

• 2-Amino-4-sulfamoylbutanoic acid, also known as 2-Amino-4-sulfamoylbutanoic acid, is a useful research compound. Its molecular formula is C4H10N2O4S and its molecular weight is 182.2 g/mol. The purity is usually 95%.

1H-Indazole-7-carbonitrile, 5-bromo-3-(4-piperidinyl)-

• CAS RN:
• 872350-27-1

• Formula:
• C13H13BrN4

• InChI:
• InChI=1S/C13H13BrN4/c14-10-5-9(7-15)13-11(6-10)12(17-18-13)8-1-3-16-4-2-8/h5-6,8,16H,1-4H2,(H,17,18)

• InChIKey:
• AANIQVYKYPKCSK-UHFFFAOYSA-N

• 1H-Indazole-7-carbonitrile, 5-bromo-3-(4-piperidinyl)- is a useful research compound. Its molecular formula is C13H13BrN4 and its molecular weight is 305.17 g/mol. The purity is usually 95%.

Ethyl 3-(4-chlorophenyl)-5-(3-methoxybenzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-27-1

• Formula:
• C23H18ClN3O5S

• InChI:
• InChI=1S/C23H18ClN3O5S/c1-3-32-23(30)19-17-12-33-21(25-20(28)13-5-4-6-16(11-13)31-2)18(17)22(29)27(26-19)15-9-7-14(24)8-10-15/h4-12H,3H2,1-2H3,(H,25,28)

• InChIKey:
• WPBIYZSYDOXXSE-UHFFFAOYSA-N

• Ethyl 3-(4-chlorophenyl)-5-(3-methoxybenzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C23H18ClN3O5S and its molecular weight is 483.92. The purity is usually 95%.

5-(4-(Furan-2-carbonyl)piperazin-1-yl)-2-(furan-2-yl)oxazole-4-carbonitrile

In Stock

• CAS RN:
• 903850-27-1

• Formula:
• C17H14N4O4

• InChI:
• InChI=1S/C17H14N4O4/c18-11-12-17(25-15(19-12)13-3-1-9-23-13)21-7-5-20(6-8-21)16(22)14-4-2-10-24-14/h1-4,9-10H,5-8H2

• InChIKey:
• IHSPJDOLVSVABX-UHFFFAOYSA-N

• 5-(4-(Furan-2-carbonyl)piperazin-1-yl)-2-(furan-2-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C17H14N4O4 and its molecular weight is 338.323. The purity is usually 95%.

16,17-Epoxypregna-5,9(11)-diene-3,20-dione cyclic bis(1,2-ethanediyl acetal)

• CAS RN:
• 173350-27-1

• Formula:
• C13H20N2O2

• 16,17-Epoxypregna-5,9(11)-diene-3,20-dione cyclic bis(1,2-ethanediyl acetal) is a useful research compound. Its molecular formula is C13H20N2O2. The purity is usually 95%.

6-Bromo-5,7-dimethyl-2,3-dihydro-1H-inden-1-one

In Stock

• CAS RN:
• 131750-27-1

• Formula:
• C11H11BrO

• InChI:
• InChI=1S/C11H11BrO/c1-6-5-8-3-4-9(13)10(8)7(2)11(6)12/h5H,3-4H2,1-2H3

• InChIKey:
• WQHGVZCBXKEVIU-UHFFFAOYSA-N

• 6-Bromo-5,7-dimethyl-2,3-dihydro-1H-inden-1-one, also known as 6-Bromo-5,7-dimethyl-2,3-dihydro-1H-inden-1-one, is a useful research compound. Its molecular formula is C11H11BrO and its molecular weight is 239.11 g/mol. The purity is usually 95%.

Dinitropyridyl-L-isoleucine

Usually In Stock

• CAS RN:
• 102850-27-1

• Formula:
• C17H27N5O6

• InChI:
• InChI=1S/C11H14N4O6.C6H13N/c1-3-6(2)9(11(16)17)13-10-8(15(20)21)4-7(5-12-10)14(18)19;7-6-4-2-1-3-5-6/h4-6,9H,3H2,1-2H3,(H,12,13)(H,16,17);6H,1-5,7H2/t6-,9-;/m0./s1

• Dinitropyridyl-L-isoleucine is a useful research compound. Its molecular formula is C17H27N5O6 and its molecular weight is 397.42618. The purity is usually 95%.

2-(3,5-dimethylisoxazol-4-yl)-N-((3-methoxytetrahydrothiophen-3-yl)methyl)acetamide

In Stock

• CAS RN:
• 1797650-27-1

• Formula:
• C13H20N2O3S

• InChI:
• InChI=1S/C13H20N2O3S/c1-9-11(10(2)18-15-9)6-12(16)14-7-13(17-3)4-5-19-8-13/h4-8H2,1-3H3,(H,14,16)

• InChIKey:
• PBXVJDDOYIXLBN-UHFFFAOYSA-N

• 2-(3,5-dimethylisoxazol-4-yl)-N-((3-methoxytetrahydrothiophen-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C13H20N2O3S and its molecular weight is 284.37. The purity is usually 95%.